Cas no 1394130-69-8 (2-(3-Bromo-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Bromo-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1394130-69-8
• MF: C₁₃H₁₈BBrO₃
• MW: 312.995223522186
• MDL: MFCD28806019
• CID: 4698404
• Update Time: 2023-08-14

2-(3-Bromo-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-methoxyphenylboronic acid pinacol ester
• 2-(3-bromo-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-(3-Bromo-4-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD28806019
• Inchi： 1S/C13H18BBrO3/c1-12(2)13(3,4)18-14(17-12)9-6-7-11(16-5)10(15)8-9/h6-8H,1-5H3
• InChI Key： BIZJYDBUTILINW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(B2OC(C)(C)C(C)(C)O2)=C1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Topological Polar Surface Area: 27.7